Methyl 6-(chloromethyl)-4-methoxy-5-methylpyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 6-(chloromethyl)-4-methoxy-5-methylpyridine-3-carboxylate” is a chemical compound. It is also known as "Methyl 6-(chloromethyl)picolinate" . The CAS Number of this compound is 220040-48-2 . It is a solid substance stored under nitrogen at -20°C . The molecular weight of this compound is 185.61 .
Synthesis Analysis
The synthesis of chloromethyl compounds often involves the reaction of aromatic compounds with formaldehyde and hydrogen chloride . An efficient and convenient chloromethylation of some aromatic compounds has been reported, which is catalyzed by zinc iodide .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the linear formula C8H8ClNO2 . The InChI code of this compound is 1S/C8H8ClNO2/c1-12-8(11)7-4-2-3-6(5-9)10-7/h2-4H,5H2,1H3 .Chemical Reactions Analysis
Chloromethyl compounds are often involved in SN2 reactions, which are of fundamental importance in introductory organic chemistry courses . Chloromethyl compounds can react with oxygen- and nitrogen nucleophiles and bases as well as a carbon-based nucleophile .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a boiling point of 303.4±32.0 C at 760 mmHg .Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Several studies have focused on the synthesis and chemical reactivity of pyridine derivatives, demonstrating the versatility of these compounds in organic synthesis. For instance, research has explored the ring expansion and rearrangement reactions involving chloromethyl pyridine carboxylates, leading to the preparation of different heterocyclic compounds. Such transformations are pivotal for constructing complex molecules with potential biological activities or for material applications.
Ring Expansion and Rearrangement
One study detailed the preparation of methyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate and its rearrangement to give methoxy- and cyano- derivatives, which undergo acid-catalyzed ring contraction, showcasing a method to generate structurally diverse molecules from pyridine carboxylates (Bullock et al., 1972).
Efficient Synthesis of Complex Molecules
Another study presented an efficient synthesis route for 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, highlighting the compound's role as a key intermediate in the synthesis of potent receptor antagonists (Hirokawa et al., 2000).
Practical Preparation of Key Intermediates
Further research demonstrated a practical synthetic route to methyl 2-methoxy-6-methylaminopyridine-3-carboxylate from dichloro trifluoromethyl pyridine, underscoring the compound's importance as an intermediate in medicinal chemistry (Horikawa et al., 2001).
Safety and Hazards
properties
IUPAC Name |
methyl 6-(chloromethyl)-4-methoxy-5-methylpyridine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO3/c1-6-8(4-11)12-5-7(9(6)14-2)10(13)15-3/h5H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGXBVGGOIWPKFI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CN=C1CCl)C(=O)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20739002 |
Source
|
Record name | Methyl 6-(chloromethyl)-4-methoxy-5-methylpyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20739002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120003-81-8 |
Source
|
Record name | Methyl 6-(chloromethyl)-4-methoxy-5-methylpyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20739002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.